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Compound of Interest

Compound Name: Methylmethaqualone

Cat. No.: B104451 Get Quote

Application Notes and Protocols for
Methylmethaqualone
For Use by Researchers, Scientists, and Drug Development Professionals

Disclaimer: Methylmethaqualone (MMQ) is a controlled substance analog in many

jurisdictions and is intended for research and forensic applications only.[1] All handling, storage,

and disposal must be in strict accordance with local, state, and federal regulations. These

guidelines are intended to supplement, not replace, institutional safety protocols and regulatory

requirements.

Introduction
Methylmethaqualone (MMQ) is a quinazolinone and an analog of methaqualone, exhibiting

sedative and hypnotic properties.[2] It acts as an agonist at the β-subtype of the GABA-A

receptor.[2][3] Animal studies and anecdotal reports from human users suggest that MMQ may

have a pro-convulsive effect at doses slightly above the effective sedative dose, making it

particularly hazardous if handled improperly or taken in excessive doses.[2] These application

notes provide essential guidelines for the safe handling, storage, and disposal of MMQ in a

laboratory setting.
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A summary of the key chemical and physical properties of Methylmethaqualone is provided

below.

Property Value Reference

Chemical Name
3-(2,4-dimethylphenyl)-2-

methyl-4(3H)-quinazolinone
[1][4]

Synonyms 4-methyl Methaqualone, MMQ [1][4]

Molecular Formula C₁₇H₁₆N₂O [2][5][6]

Molar Mass 264.328 g/mol [2][5]

CAS Number 1915-80-6 [1][4][6]

Appearance Crystalline solid [5]

Solubility
DMF: 20 mg/ml, DMSO: 20

mg/ml, Ethanol: 20 mg/ml
[1][5]

Storage Temperature -20°C [1]

Stability
≥ 5 years (when stored at

-20°C)
[1]

Oral LD50 (mouse) 360 mg/kg [4]

Intraperitoneal LD50 (mouse) 320 mg/kg [4]

Safety and Handling
Due to its potent pharmacological activity and potential for neurotoxicity, Methylmethaqualone
must be handled with extreme caution.[1] The parent compound, methaqualone, is classified as

toxic if swallowed.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling MMQ. This includes, but is not

limited to:

Gloves: Nitrile gloves should be worn at all times.
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Lab Coat: A clean, buttoned lab coat is required.

Eye Protection: Safety glasses with side shields or goggles are essential.

Respiratory Protection: Use only in a certified chemical fume hood to avoid inhalation.

Engineering Controls
Fume Hood: All work involving solid MMQ or solutions should be performed in a properly

functioning chemical fume hood to minimize inhalation exposure.

Ventilation: Laboratory spaces where MMQ is stored or handled must be well-ventilated, with

negative pressure relative to adjoining areas.[8]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing.[9]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[10]

Ingestion: If swallowed, immediately call a poison center or doctor.[7][9] Do not induce

vomiting.

Storage Protocols
Proper storage is critical to maintain the integrity of the compound and ensure laboratory safety

and regulatory compliance.

Temperature: Methylmethaqualone should be stored at -20°C for long-term stability.[1]

Security: As a controlled substance analog, MMQ must be stored in a securely locked

cabinet or safe with access limited to authorized personnel only.[9][11] This aligns with the
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closed system of distribution mandated by the Controlled Substances Act (CSA) for all

scheduled substances.[12]

Inventory: Meticulous records of the receipt, use, and disposal of MMQ must be maintained.

[11] All transactions should be documented to ensure accurate inventory control.

Labeling: All containers must be clearly labeled with the compound name, concentration,

date received, and appropriate hazard warnings.
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Diagram 1: Workflow for receiving and secure storage of Methylmethaqualone.
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Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a 10 mg/mL stock solution in DMSO.

Materials:

Methylmethaqualone powder

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Class A volumetric flask

Vortex mixer and/or sonicator

Appropriate PPE (gloves, lab coat, safety glasses)

Procedure:

Tare a sterile, amber glass vial on a calibrated analytical balance.

Carefully weigh the desired amount of MMQ powder (e.g., 10 mg) into the vial inside a

chemical fume hood. Record the exact weight.

Using a calibrated pipette, add the calculated volume of DMSO to the vial to achieve the

target concentration (e.g., 1 mL for a 10 mg/mL solution).

Securely cap the vial.

Vortex the solution until the solid is completely dissolved. A brief sonication may be used to

aid dissolution if necessary.

Label the vial clearly with the compound name, concentration, solvent, date, and preparer's

initials.

Store the stock solution at -20°C.
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Protocol for Purity Assessment by LC-MS/MS
This protocol provides a general method for the analysis of Methylmethaqualone, adapted

from methodologies for related compounds.[13]

Instrumentation:

Ultra-High-Performance Liquid Chromatography (UHPLC) system

Triple Quadrupole Tandem Mass Spectrometer (QqQ-MS/MS)

Procedure:

Sample Preparation:

Prepare a working solution of MMQ by diluting the stock solution in an appropriate solvent

(e.g., methanol or acetonitrile) to a final concentration within the instrument's linear range

(e.g., 0.1-100 ng/mL).

Chromatographic Conditions (Example):

Column: C18 reverse-phase column (e.g., 1.7 µm particle size, 2.1 x 50 mm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to ensure separation from potential impurities.

Flow Rate: 0.3-0.5 mL/min.

Column Temperature: 40°C.

Mass Spectrometry Conditions (Example):

Ionization Mode: Electrospray Ionization (ESI), positive.

Analysis Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions: Specific precursor-to-product ion transitions for MMQ should be

determined by infusing a standard solution.

Data Analysis:

Integrate the peak corresponding to MMQ.

Calculate the purity by comparing the peak area of the main compound to the total area of

all detected peaks.

Waste Disposal
Disposal of Methylmethaqualone and any contaminated materials must be handled as

hazardous and controlled substance waste, adhering strictly to institutional and DEA

regulations.

Disposal Protocol
The DEA requires that controlled substances be rendered "non-retrievable" upon disposal.[14]

Incineration is a common method that meets this standard.[14]

Segregation: All waste contaminated with MMQ (e.g., unused compound, contaminated

vials, pipette tips, gloves) must be segregated from general lab waste.

Containment: Collect all MMQ waste in a designated, clearly labeled, leak-proof, and

puncture-resistant hazardous waste container.

Documentation: Maintain a disposal log for all MMQ waste, noting the date, quantity, and

form of the substance being discarded.

Transfer to EH&S: The sealed waste container must be transferred to the institution's

Environmental Health & Safety (EH&S) department for final disposal.

Reverse Distributor: EH&S will typically arrange for disposal through a DEA-registered

reverse distributor, who will document the destruction of the controlled substance.[14]
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Diagram 2: Workflow for the compliant disposal of Methylmethaqualone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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